Benzeneethanamine, 2,5-dimethoxy-N-methyl-4-(pentylthio)-, (Z)-2-buten edioate (1:1)
Benzeneethanamine, 2,5-dimethoxy-N-methyl-4-(pentylthio)-, (Z)-2-buten edioate (1:1)
Brand Name:
Vulcanchem
CAS No.:
129658-13-5
VCID:
VC0165869
InChI:
InChI=1S/C16H27NO2S.C4H4O4/c1-5-6-7-10-20-16-12-14(18-3)13(8-9-17-2)11-15(16)19-4;5-3(6)1-2-4(7)8/h11-12,17H,5-10H2,1-4H3;1-2H,(H,5,6)(H,7,8)/b;2-1+
SMILES:
CCCCCSC1=C(C=C(C(=C1)OC)CCNC)OC.C(=CC(=O)O)C(=O)O
Molecular Formula:
C20H31NO6S
Molecular Weight:
413.5 g/mol
Benzeneethanamine, 2,5-dimethoxy-N-methyl-4-(pentylthio)-, (Z)-2-buten edioate (1:1)
CAS No.: 129658-13-5
Main Products
VCID: VC0165869
Molecular Formula: C20H31NO6S
Molecular Weight: 413.5 g/mol
| CAS No. | 129658-13-5 |
|---|---|
| Product Name | Benzeneethanamine, 2,5-dimethoxy-N-methyl-4-(pentylthio)-, (Z)-2-buten edioate (1:1) |
| Molecular Formula | C20H31NO6S |
| Molecular Weight | 413.5 g/mol |
| IUPAC Name | (E)-but-2-enedioic acid;2-(2,5-dimethoxy-4-pentylsulfanylphenyl)-N-methylethanamine |
| Standard InChI | InChI=1S/C16H27NO2S.C4H4O4/c1-5-6-7-10-20-16-12-14(18-3)13(8-9-17-2)11-15(16)19-4;5-3(6)1-2-4(7)8/h11-12,17H,5-10H2,1-4H3;1-2H,(H,5,6)(H,7,8)/b;2-1+ |
| Standard InChIKey | XWIXDAQCAHECQM-WLHGVMLRSA-N |
| Isomeric SMILES | CCCCCSC1=C(C=C(C(=C1)OC)CCNC)OC.C(=C/C(=O)O)\C(=O)O |
| SMILES | CCCCCSC1=C(C=C(C(=C1)OC)CCNC)OC.C(=CC(=O)O)C(=O)O |
| Canonical SMILES | CCCCCSC1=C(C=C(C(=C1)OC)CCNC)OC.C(=CC(=O)O)C(=O)O |
| Synonyms | Benzeneethanamine, 2,5-dimethoxy-N-methyl-4-(pentylthio)-, (Z)-2-buten edioate (1:1) |
| PubChem Compound | 6449154 |
| Last Modified | Nov 11 2021 |
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